Cas no 104997-23-1 (2,2'-Oxydianiline dihydrochloride)

• Product Name: 2,2'-Oxydianiline dihydrochloride
• CAS No: 104997-23-1
• MF: C₁₂H₁₄Cl₂N₂O
• MW: 273.158360958099
• CID: 4936504
• Update Time: 2025-08-03

2,2'-Oxydianiline dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,2'-Oxydianiline dihydrochloride

• Inchi： 1S/C12H12N2O.2ClH/c13-9-5-1-3-7-11(9)15-12-8-4-2-6-10(12)14;;/h1-8H,13-14H2;2*1H
• InChI Key： AGKVNVSOSPVQKR-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C1C=CC=CC=1N)C1C=CC=CC=1N

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 178
• Topological Polar Surface Area: 61.3

Additional information on 2,2'-Oxydianiline dihydrochloride

Professional Introduction to 2,2'-Oxydianiline Dihydrochloride (CAS No. 104997-23-1)

2,2'-Oxydianiline Dihydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 104997-23-1, is a significant compound in the field of chemical and pharmaceutical research. This compound, featuring a symmetric structure with two aniline units linked by an oxygen atom, has garnered attention due to its unique chemical properties and potential applications in various scientific domains.

The molecular structure of 2,2'-Oxydianiline Dihydrochloride consists of two phenyl rings each substituted with an amino group (-NH₂), connected by a central oxygen atom (-O-). This arrangement imparts specific electronic and steric characteristics to the molecule, making it a valuable intermediate in organic synthesis. The dihydrochloride salt form enhances its solubility in polar solvents, facilitating its use in solution-based reactions and formulations.

In recent years, 2,2'-Oxydianiline Dihydrochloride has been extensively studied for its role in the development of advanced materials and functional chemicals. Its ability to participate in polymerization reactions and form stable coordination complexes with transition metals has opened new avenues in catalysis and material science. Researchers have explored its applications in conductive polymers, where its aromatic structure contributes to enhanced electrical conductivity and mechanical stability.

Moreover, the compound has shown promise in the field of pharmaceuticals. Its structural motif is reminiscent of several bioactive molecules, suggesting potential therapeutic applications. While not yet approved for clinical use, preliminary studies indicate that derivatives of 2,2'-Oxydianiline Dihydrochloride may exhibit properties beneficial in drug design, particularly as modulators of enzyme activity or as scaffolds for novel therapeutic agents. The oxygen bridge in its structure allows for modifications that can fine-tune its biological interactions.

The synthesis of 2,2'-Oxydianiline Dihydrochloride typically involves nucleophilic substitution reactions or oxidative coupling processes starting from aniline derivatives. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that researchers can obtain high-quality material for their studies. Techniques such as crystallographic refinement and spectroscopic analysis are routinely employed to confirm the structural integrity of the compound.

Recent advancements in computational chemistry have further enhanced the understanding of 2,2'-Oxydianiline Dihydrochloride's reactivity and interaction patterns. Molecular modeling studies have revealed insights into how this compound behaves in different environments, aiding in the design of experiments and the optimization of synthetic routes. These computational approaches are particularly valuable when experimental conditions are challenging or when exploring novel applications.

The environmental impact of using 2,2'-Oxydianiline Dihydrochloride is also a subject of interest. Efforts are being made to develop greener synthetic protocols that minimize waste and reduce energy consumption. Such initiatives align with broader trends in sustainable chemistry, where the goal is to balance industrial needs with ecological responsibility. Researchers are investigating alternative reaction pathways that utilize renewable resources or catalytic systems that improve efficiency.

In conclusion, 2,2'-Oxydianiline Dihydrochloride (CAS No. 104997-23-1) represents a versatile compound with diverse applications across multiple scientific disciplines. Its unique structural features make it a valuable tool for researchers working on advanced materials, pharmaceuticals, and catalysis. As our understanding of its properties continues to grow, so too will its utility in addressing complex challenges in science and technology.